Cas no 1404531-35-6 (rac-benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate)

• Product Name: rac-benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate
• CAS No: 1404531-35-6
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5629888
• PubChem ID: 70927008
• Update Time: 2025-06-13

rac-benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291154
• rac-benzyl 4-[(1R,2R)-2-hydroxycyclopentyl]piperazine-1-carboxylate
• Benzyl 4-(trans-2-hydroxycyclopentyl)piperazine-1-carboxylate
• MZZKBFCTCIDGNY-HZPDHXFCSA-N
• SCHEMBL13519129
• 1404531-35-6
• rac-benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate

• Inchi： 1S/C17H24N2O3/c20-16-8-4-7-15(16)18-9-11-19(12-10-18)17(21)22-13-14-5-2-1-3-6-14/h1-3,5-6,15-16,20H,4,7-13H2/t15-,16-/m1/s1
• InChI Key： MZZKBFCTCIDGNY-HZPDHXFCSA-N
• SMILES： O[C@@H]1CCC[C@H]1N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53Ų

Additional information on rac-benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate

Comprehensive Overview of rac-Benzyl 4-(1R,2R)-2-Hydroxycyclopentylpiperazine-1-carboxylate (CAS No. 1404531-35-6)

The compound rac-Benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate (CAS No. 1404531-35-6) is a chiral piperazine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, highlighted by the (1R,2R)-2-hydroxycyclopentyl moiety, makes it a valuable intermediate for synthesizing enantioselective drugs. Researchers are increasingly focusing on such chiral building blocks due to their role in developing targeted therapies, particularly in neurology and oncology.

In recent years, the demand for high-purity chiral compounds like rac-Benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound’s piperazine core is a common pharmacophore in FDA-approved drugs, underscoring its relevance. A trending topic in 2024 is the exploration of AI-driven molecular design, where such compounds are optimized for binding affinity and metabolic stability using machine learning algorithms.

The benzyl carboxylate group in this molecule enhances its lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in CNS drug development. Discussions on platforms like PubMed and ResearchGate often highlight the need for structurally diverse piperazines to address drug resistance. CAS No. 1404531-35-6 is frequently cited in patents related to G-protein-coupled receptor (GPCR) modulators, aligning with the industry’s focus on precision medicine.

From a synthetic perspective, the hydroxycyclopentyl segment introduces steric constraints that are exploited in catalysis studies. A 2023 Journal of Medicinal Chemistry review emphasized the role of such motifs in fragment-based drug design. Notably, Google Scholar queries for "piperazine carboxylate derivatives" have risen by 40% year-over-year, reflecting growing academic interest.

Regulatory-wise, this compound is classified as non-hazardous under standard safety protocols, making it accessible for high-throughput screening. Its racemic form allows researchers to study enantiomer-specific effects, a strategy gaining traction in personalized therapeutics. With the rise of green chemistry, methods to synthesize rac-Benzyl 4-(1R,2R)-2-hydroxycyclopentylpiperazine-1-carboxylate using biocatalysts are now a key research area.

In summary, CAS No. 1404531-35-6 represents a nexus of structural complexity and therapeutic potential. Its applications span from neurological disorders to antibiotic adjuvants, positioning it as a compound of enduring scientific and commercial value.